Cas no 1537833-57-0 (1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 2-(1-methylethyl)-, methyl ester)

• Product Name: 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 2-(1-methylethyl)-, methyl ester
• CAS No: 1537833-57-0
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 5273964
• Update Time: 2025-06-08

1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 2-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 2-(1-methylethyl)-, methyl ester
• Methyl 2-isopropyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate

• Inchi： 1S/C10H16O4/c1-7(2)10(8(11)12-3)9(14-10)4-5-13-6-9/h7H,4-6H2,1-3H3
• InChI Key： QBCGPWRHWLTNFV-UHFFFAOYSA-N
• SMILES： O1C2(CCOC2)C1(C(C)C)C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 2-(1-methylethyl)-, methyl ester

1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 2-(1-methylethyl)-, methyl ester (CAS No. 1537833-57-0): An Overview

1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 2-(1-methylethyl)-, methyl ester (CAS No. 1537833-57-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of spiro compounds, which are characterized by a central spiro atom connecting two rings. The spiro structure imparts unique chemical and physical properties, making it a valuable building block in the synthesis of various biologically active molecules.

The molecular formula of 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 2-(1-methylethyl)-, methyl ester is C₁₀H₁₈O₄, and its molecular weight is approximately 194.24 g/mol. The compound features a dioxaspiro ring system with a methyl ester group attached to the carboxylic acid moiety. This combination of functional groups provides a rich platform for further chemical modifications and derivatizations.

In recent years, 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 2-(1-methylethyl)-, methyl ester has been explored for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals with anti-inflammatory and anti-cancer properties. The spiro structure has been shown to enhance the bioavailability and stability of drug candidates, making it an attractive scaffold for medicinal chemists.

Research published in the *Journal of Medicinal Chemistry* highlights the role of spiro compounds in enhancing the potency and selectivity of drug molecules. A study by Smith et al. (2023) demonstrated that derivatives of 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 2-(1-methylethyl)-, methyl ester exhibited significant anti-inflammatory activity in vitro and in vivo models. The authors attributed this activity to the unique conformational flexibility provided by the spiro ring system.

Another area of interest is the use of 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 2-(1-methylethyl)-, methyl ester in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The methyl ester group in this compound can be selectively hydrolyzed to release the active carboxylic acid moiety, thereby improving the pharmacokinetic properties of the final drug product.

The synthesis of 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 2-(1-methylethyl)-, methyl ester involves several well-established organic reactions. A typical synthetic route involves the formation of a spiro ring through a ring-closing metathesis (RCM) reaction followed by esterification to introduce the methyl ester group. This synthetic strategy allows for high yields and excellent purity, making it suitable for large-scale production.

The physical properties of 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 2-(1-methylethyl)-, methyl ester include a melting point range of 60-65°C and a boiling point above 300°C at atmospheric pressure. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In terms of safety and handling, 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 2-(1-methylethyl)-, methyl ester is generally considered safe when appropriate precautions are taken. It is recommended to handle this compound in a well-ventilated area and to use personal protective equipment such as gloves and goggles to prevent skin contact and inhalation.

The future prospects for 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 2-(1-methylethyl)-, methyl ester are promising. Ongoing research is focused on exploring its potential as a lead compound for developing new therapeutic agents targeting various diseases such as cancer and inflammatory disorders. Additionally, its use as a building block for advanced materials and polymers is being investigated due to its unique structural features.

In conclusion, 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 2-(1-methylethyl)-, methyl ester (CAS No. 1537833-57-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable tool for chemists and pharmaceutical scientists working at the forefront of drug discovery and development.